Enhanced Lipophilicity for Membrane Permeability
The target compound exhibits a computed XLogP3 of 1.1, compared to 0.9 for the direct non-fluorinated analog 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole (CAS 1536447-07-0) and -0.6 for the unsubstituted core 4-methyl-4H-1,2,4-triazole (CAS 10570-40-8) [1][2]. The ΔXLogP3 of +0.2 versus the non-fluorinated analog and +1.7 versus the core scaffold indicates that the 2,4-difluorophenoxy substituent imparts measurably higher lipophilicity, which is associated with improved passive membrane permeability and potentially enhanced oral bioavailability in drug discovery programs [3].
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.1 |
| Comparator Or Baseline | 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole: XLogP3 = 0.9; 4-methyl-4H-1,2,4-triazole: XLogP3 = -0.6 |
| Quantified Difference | ΔXLogP3 = +0.2 vs. non-fluorinated analog; +1.7 vs. unsubstituted core |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2021.05.07 release); standardized method applied across all three compounds |
Why This Matters
For procurement decisions in CNS drug discovery, a compound with XLogP3 between 1 and 3 is considered optimal for blood-brain barrier penetration; the target compound's value of 1.1 positions it advantageously relative to the non-fluorinated analog (0.9), which may fall below the lower bound for certain CNS target product profiles.
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- [2] PubChem Compound Summary for CID 81667103: Computed Properties—XLogP3. National Center for Biotechnology Information (2025). View Source
- [3] PubChem Compound Summary for CID 66354: Computed Properties—XLogP3. National Center for Biotechnology Information (2025). View Source
